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Compound of Interest

Compound Name: Cyanine7.5 amine

Cat. No.: B15554021 Get Quote

An In-depth Technical Guide to Cyanine7.5 Amine for Researchers and Drug Development

Professionals

Introduction
Cyanine7.5 (Cy7.5) amine is a near-infrared (NIR) fluorescent dye that is instrumental in a

variety of life science research and drug development applications.[1][2] Its fluorescence in the

NIR spectrum allows for deep tissue penetration with minimal background autofluorescence,

making it particularly well-suited for in vivo imaging.[1][3] This technical guide provides

comprehensive information on the properties, applications, and experimental protocols related

to Cyanine7.5 amine for scientists and professionals in the field.

The core structure of Cyanine7.5 amine features a free primary amino group, which enables

its conjugation to various molecules, such as proteins, peptides, and oligonucleotides, through

reactions with activated carboxylic acid derivatives.[4][5][6]

Physicochemical and Spectroscopic Properties
The key properties of Cyanine7.5 amine are summarized in the table below for easy

reference. These properties are crucial for designing and troubleshooting experiments involving

this fluorophore.
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Property Value

CAS Number
2104005-17-4 (hydrochloride)[4][5][7], 2104005-

16-3 (chloride)[4], 2104005-15-2[4][7]

Molecular Formula C51H64Cl2N4O (hydrochloride)[4][7]

Molecular Weight 819.99 g/mol (hydrochloride)[1][4]

Excitation Maximum (λex) ~788 nm[1][5]

Emission Maximum (λem) ~808 nm[1][5]

Extinction Coefficient 223,000 cm⁻¹M⁻¹[5]

Fluorescence Quantum Yield 0.1[5]

Solubility
Good solubility in DMSO, DMF, and alcohols[4]

[5]

Appearance Dark green powder

Storage Conditions

Store at -20°C in the dark for up to 24 months.

Can be transported at room temperature for up

to 3 weeks. Avoid prolonged light exposure.[4]

Applications in Research and Drug Development
The favorable near-infrared properties of Cyanine7.5 make it a valuable tool for a range of

applications:

In Vivo Imaging: The long-wavelength emission of Cy7.5 allows for deep tissue imaging with

reduced background interference, making it ideal for tracking labeled molecules within a

living organism.[1][3]

Fluorescence Microscopy: It enables clear visualization of cellular structures and processes.

[1]

Flow Cytometry: Provides distinct and reliable signals for cell sorting and analysis.[1]
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Bioanalytical Assays: Effective for the detection and analysis of multiple biomolecular targets

in complex samples.[1]

Drug Delivery Studies: Labeled therapeutic agents or drug delivery vehicles can be tracked

to understand their biodistribution and target engagement.[3]

Cyanine7.5 Amine

Key Application Areas

In Vivo Imaging Fluorescence Microscopy Flow Cytometry Bioanalytical Assays Drug Development & Delivery

Click to download full resolution via product page

Applications of Cyanine7.5 Amine.

Experimental Protocols: Biomolecule Conjugation
The primary amine group of Cyanine7.5 amine allows for its covalent attachment to molecules

containing an amine-reactive group, most commonly an N-hydroxysuccinimide (NHS) ester.

The following is a general protocol for conjugating Cyanine7.5 amine to a protein that has

been activated with an NHS ester.

Reagent and Buffer Preparation
Protein Preparation:

The protein to be labeled should be at a concentration of 2-10 mg/mL.[8][9]

The buffer for the protein solution must be free of primary amines, such as Tris or glycine.

Phosphate-buffered saline (PBS) at pH 7.2-7.4 is a suitable buffer. If necessary, perform a

buffer exchange using dialysis or a desalting column.[9][10]
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For optimal labeling, the pH of the protein solution should be adjusted to 8.5 ± 0.5.[8][10]

This can be achieved by adding a small volume of 1 M sodium bicarbonate.[8]

Cyanine7.5 Amine Solution:

Prepare a stock solution of Cyanine7.5 amine in anhydrous dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF).

Conjugation Reaction
Molar Ratio Calculation: Determine the desired molar ratio of Cyanine7.5 amine to the

protein. A starting point of a 10:1 to 20:1 molar ratio of dye to protein is often recommended,

but this should be optimized for each specific protein.[9]

Reaction Incubation:

Slowly add the calculated amount of the Cyanine7.5 amine stock solution to the protein

solution while gently vortexing.[8]

Incubate the reaction mixture for 1-3 hours at room temperature or overnight at 4°C,

protected from light.[10]

Purification of the Conjugate
Removal of Unconjugated Dye: It is crucial to remove any free Cyanine7.5 amine from the

labeled protein. This is typically achieved using size-exclusion chromatography, such as a

Sephadex G-25 column.[8][9]

Characterization:

The degree of labeling (DOL) can be determined by measuring the absorbance of the

conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye (~788

nm).
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Start: Prepare Reagents

1. Prepare Protein Solution
(2-10 mg/mL, amine-free buffer, pH 8.5)

2. Prepare Cy7.5 Amine Stock
(in DMSO or DMF)

3. Conjugation Reaction
(Add dye to protein, incubate 1-3h at RT)

4. Purify Conjugate
(Size-exclusion chromatography)

5. Characterize Conjugate
(Determine Degree of Labeling)

End: Labeled Biomolecule

Click to download full resolution via product page

Workflow for Biomolecule Conjugation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15554021?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Common Issues
Issue Potential Cause Suggested Solution

Low Labeling Efficiency

Protein concentration is too

low.[10]Reaction pH is not

optimal.[10]Presence of

primary amines in the buffer.

[10]

Concentrate the protein.Adjust

the pH to 8.5-9.5.Perform

buffer exchange to remove

interfering substances.[10]

Protein Precipitation

Dye-to-protein ratio is too high.

[10]High concentration of

organic solvent (DMSO).[10]

Optimize the dye-to-protein

ratio by testing lower

ratios.Ensure the volume of

DMSO is less than 10% of the

total reaction volume.[10]

High Background Signal
Incomplete removal of

unconjugated dye.[10]

Repeat the purification step or

use a longer size-exclusion

column.[10]

Conclusion
Cyanine7.5 amine is a versatile and powerful near-infrared fluorescent probe for a wide array

of applications in research and drug development. Its ability to be conjugated to various

biomolecules, combined with its favorable spectral properties for in vivo imaging, makes it an

indispensable tool for researchers. By following established protocols and understanding its

chemical properties, scientists can effectively leverage Cyanine7.5 amine to advance their

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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